Cas no 1408291-32-6 (1,5-dichloro-3-propoxyisoquinoline)

• Product Name: 1,5-dichloro-3-propoxyisoquinoline
• CAS No: 1408291-32-6
• MF: C₁₂H₁₁Cl₂NO
• MW: 256.127841234207
• CID: 2111553
• Update Time: 2023-11-19

1,5-dichloro-3-propoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-3-propoxyIsoquinoline
• VSCIQOZLOYYFBP-UHFFFAOYSA-N
• Isoquinoline, 1,5-dichloro-3-propoxy-
• CID 86683210
• 1,5-dichloro-3-propoxyisoquinoline

• Inchi： 1S/C12H11Cl2NO/c1-2-6-16-11-7-9-8(12(14)15-11)4-3-5-10(9)13/h3-5,7H,2,6H2,1H3
• InChI Key： VSCIQOZLOYYFBP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(N=C(C=C21)OCCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 367.9±37.0 °C(Predicted)
• pka: -0.50±0.50(Predicted)